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Compound of Interest

Compound Name:
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methylformamide

CAS No.: 1590-50-7

Cat. No.: B075533

Get Quote

Technical Monograph: N-(2-Hydroxyethyl)-N-
methylformamide
CAS Registry Number: 1590-50-7 Document Type: Technical Safety & Application Guide

Version: 2.0 (Scientific Review)

Executive Summary
N-(2-Hydroxyethyl)-N-methylformamide (HMF) is a polar, bifunctional organic compound

characterized by the presence of both an amide and a hydroxyl moiety.[1][2][3] While

structurally related to common industrial solvents like Dimethylformamide (DMF) and N-

Methylformamide (NMF), HMF exhibits distinct physicochemical properties due to the

hydrogen-bonding capability of its hydroxyethyl group.

This guide serves as an advanced technical resource for researchers utilizing HMF as a

specialized solvent, intermediate in organic synthesis, or cryoprotective agent. Unlike standard
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Material Safety Data Sheets (MSDS), this document integrates safety protocols with

mechanistic chemical insights to support rigorous experimental design and risk assessment.

Chemical Identity & Physicochemical Profile[1][2][4]
[5][6][7]
HMF occupies a niche chemical space between simple amides and amino alcohols. Its

bifunctionality allows it to act as both a weak base and a nucleophile under specific conditions.

Table 1: Physicochemical Specifications
Property Value / Description Experimental Context

IUPAC Name
N-(2-Hydroxyethyl)-N-

methylformamide
Systematic nomenclature

Synonyms

N-Formyl-N-

methylethanolamine; N-

Formylsarcosinol

Literature search terms

CAS Number 1590-50-7 Unique identifier for inventory

Molecular Formula C₄H₉NO₂ Stoichiometric calculation

Molecular Weight 103.12 g/mol Reagent mass calculation

Physical State Viscous Liquid At 25°C, 1 atm

Color/Odor
Colorless to pale yellow; Faint

amine-like
Quality control indicator

Solubility
Miscible with water, alcohols,

acetone
High polarity index

Boiling Point >200°C (Predicted/Analogous) High BP due to H-bonding

Density ~1.1 g/cm³ (Estimated) Heavier than water
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Technical Insight: The substitution of a methyl group on the nitrogen (N-methyl) prevents the

formation of inter-molecular hydrogen bonds at the amide center, but the hydroxyethyl tail

allows for significant H-bonding. This results in a boiling point significantly higher than NMF

(182°C) and reduced volatility, making it a safer alternative in high-temperature reactions where

solvent loss is a concern.

Safety & Toxicology Assessment (GHS Standards)
While HMF is less volatile than its lower molecular weight analogs, it shares the "Formamide"

structural alert, necessitating strict handling protocols.

GHS Classification (Regulation EC No 1272/2008)
Signal Word:WARNING

Acute Toxicity (Oral): Category 4 (H302)[2]

Acute Toxicity (Dermal): Category 4 (H312)[2][4]

Skin Corrosion/Irritation: Category 2 (H315)

Serious Eye Damage/Irritation: Category 2 (H319)

STOT - Single Exposure: Category 3 (Respiratory Tract Irritation) (H335)[2]

Toxicological Mechanisms
Absorption: Rapidly absorbed through the skin due to its amphiphilic nature (hydrophobic

methyl group + hydrophilic hydroxyl group).

Metabolic Pathway: HMF is subject to enzymatic hydrolysis (amidase activity), potentially

releasing N-Methylethanolamine and Formic Acid.
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Formic Acid:[1] Contributes to metabolic acidosis in high-dose exposures.

N-Methylethanolamine: A known skin and eye irritant.[5]

Reproductive Toxicity Note: While specific data for CAS 1590-50-7 is limited compared to

DMF (a known teratogen), the structural homology suggests a precautionary approach. Treat

as a potential reproductive hazard until definitive negative data is available.

Technical Workflow: Synthesis & Degradation
Understanding the chemical lifecycle of HMF allows researchers to optimize synthesis yields

and manage waste streams effectively. The following diagram outlines the synthesis via

formylation and the hydrolytic degradation pathway relevant to environmental fate and

metabolic breakdown.

Precursors

Hydrolysis / MetabolismN-Methylethanolamine
(Nucleophile)

N-(2-Hydroxyethyl)-
N-methylformamide

(Target Product)

Formylation
(- MeOH)

Methyl Formate
(Formylating Agent)

Formic Acid
(Acidosis Risk)

Enzymatic/Acid
Hydrolysis

N-Methylethanolamine
(Irritant)

Click to download full resolution via product page

Figure 1: Chemical lifecycle of HMF showing the primary synthesis route via N-

methylethanolamine and the hydrolytic degradation products relevant to toxicology and waste

management.

Handling, Storage, & Emergency Protocols
This section translates GHS data into actionable laboratory procedures.

Storage & Stability
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Hygroscopicity: HMF is hygroscopic.[6] Store in tightly sealed containers under an inert

atmosphere (Nitrogen or Argon) if high purity is required for anhydrous reactions.

Incompatibility: Avoid contact with strong oxidizing agents (e.g., permanganates) and strong

acids/bases which catalyze hydrolysis.

Shelf Life: Stable for >2 years if stored cool (2-8°C) and dry.

Emergency Response Logic
In the event of exposure, immediate action is critical to mitigate systemic absorption.

EXPOSURE INCIDENT

Identify Exposure Type

Skin/Dermal Contact Eye Contact Inhalation

1. Remove contaminated clothing
2. Wash with soap & water (15 min)

3. Do NOT use solvents

1. Rinse cautiously with water (15 min)
2. Remove contact lenses
3. Seek Ophthalmologist

1. Move to fresh air
2. Artificial respiration if needed
3. Monitor for pulmonary edema

SEEK MEDICAL ATTENTION
(Provide SDS/CAS 1590-50-7)

Click to download full resolution via product page
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Figure 2: Emergency response decision tree emphasizing immediate decontamination steps

prior to medical intervention.

Experimental Application: Protocol for Use as a
Solvent
When using HMF as a reaction medium, its high boiling point and polarity allow for unique

reactivity profiles, particularly in nucleophilic substitutions.

Standard Operating Procedure (SOP)
Preparation: Dry HMF over 4Å molecular sieves for 24 hours if water sensitivity is a concern.

Heating: Use an oil bath with digital temperature control. Do not use open flames due to

potential (though low) flammability and decomposition risks.

Work-up:

HMF is water-soluble.[7] For organic product isolation, dilute the reaction mixture with

water and extract the product into a non-polar solvent (e.g., Ethyl Acetate or

Dichloromethane).

Note: HMF will partition into the aqueous phase, simplifying removal.

Waste Disposal: Collect as "Halogen-free organic solvents containing nitrogen." Do not pour

down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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